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Compound of Interest

Compound Name: HDAC6 degrader-3

Cat. No.: B10861994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of HDAC6 degrader-3, a potent and selective degrader of Histone Deacetylase 6

(HDAC6). Adherence to these guidelines is crucial for ensuring the stability, activity, and

reproducibility of experimental results.

Compound Information
HDAC6 degrader-3 is a bifunctional molecule that induces the degradation of HDAC6 through

the ubiquitin-proteasome system.[1][2] It achieves this by forming a ternary complex between

HDAC6 and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of

HDAC6 by the proteasome. This targeted degradation approach offers a powerful tool for

studying the biological functions of HDAC6 and for potential therapeutic development.

Quantitative Data Summary
The following table summarizes the key quantitative data for HDAC6 degrader-3.
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Property Value Source(s)

CAS Number 2785404-83-1 [1]

Molecular Formula C₃₉H₄₀FN₇O₉ [2]

Molecular Weight 769.8 g/mol [2]

DC₅₀ (Degradation) 19.4 nM

IC₅₀ (Inhibition)
4.54 nM (HDAC6), 0.647 µM

(HDAC1)

Recommended Solvent Dimethyl sulfoxide (DMSO)

Stock Solution Storage
-80°C (up to 6 months), -20°C

(up to 1 month)

Experimental Protocols
Materials

HDAC6 degrader-3 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free polypropylene microcentrifuge tubes

Calibrated precision pipettes and sterile tips

Vortex mixer

Optional: Sonicator

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of HDAC6 degrader-3 in

DMSO. This high-concentration stock is suitable for long-term storage and subsequent dilution

to working concentrations for various in vitro and in vivo experiments.
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Step 1: Equilibrate the Compound Allow the vial containing the solid HDAC6 degrader-3 to

equilibrate to room temperature for at least 15-20 minutes before opening. This prevents the

condensation of moisture, which can affect the stability and integrity of the compound.

Step 2: Calculate the Required Volume of DMSO To prepare a 10 mM stock solution, use the

following formula to calculate the volume of DMSO required for a given mass of the compound:

Volume of DMSO (μL) = (Mass of Compound (mg) / Molecular Weight ( g/mol )) * 100,000

Example Calculation for 1 mg of HDAC6 degrader-3: Volume of DMSO (μL) = (1 mg / 769.8

g/mol ) * 100,000 ≈ 130 μL

Step 3: Dissolve the Compound

Carefully add the calculated volume of anhydrous DMSO to the vial containing the solid

HDAC6 degrader-3.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has completely dissolved. If

necessary, brief sonication in a water bath can be used to aid dissolution.

Step 4: Aliquot and Store

Once the compound is fully dissolved, aliquot the 10 mM stock solution into single-use,

sterile polypropylene microcentrifuge tubes. The volume of the aliquots should be based on

the typical experimental needs to avoid multiple freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date of preparation, and

storage temperature.

For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage

(up to 1 month), store at -20°C.

Visualizations
Experimental Workflow
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The following diagram illustrates the key steps in the preparation of HDAC6 degrader-3 stock

solutions.
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Click to download full resolution via product page

Caption: Workflow for preparing HDAC6 degrader-3 stock solutions.

Simplified Signaling Pathway of HDAC6 Degradation
This diagram provides a simplified overview of the mechanism of action for HDAC6 degrader-
3.
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Caption: Mechanism of HDAC6 degradation by HDAC6 degrader-3.

Important Considerations
Purity of Reagents: Use high-purity, anhydrous DMSO to prevent compound degradation.
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Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can lead to the degradation of

the compound. Aliquoting into single-use volumes is highly recommended.

Light Sensitivity: While not explicitly stated, it is good practice to protect stock solutions from

prolonged exposure to light.

Safety Precautions: Standard laboratory safety practices should be followed when handling

HDAC6 degrader-3 and DMSO. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, a lab coat, and safety glasses. Consult the Material Safety

Data Sheet (MSDS) for detailed safety information.

Confirmation of Activity: The activity of HDAC6 degrader-3 can be confirmed by observing

the hyperacetylation of its substrate, α-tubulin, via Western blotting.

The Hook Effect: Be aware of the potential for a "hook effect" at high concentrations, where

the degradation efficiency may decrease. It is advisable to perform dose-response

experiments to determine the optimal concentration for your specific cell line and

experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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